Cas no 1177321-91-3 (N-Phenyl-1,3,5-triazine-2,4-diamine oxalate)

• Product Name: N-Phenyl-1,3,5-triazine-2,4-diamine oxalate
• CAS No: 1177321-91-3
• MF: C₁₁H₁₁N₅O₄
• MW: 277.236141443253
• CID: 3055932
• PubChem ID: 16495390
• Update Time: 2025-11-06

N-Phenyl-1,3,5-triazine-2,4-diamine oxalate Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-1,3,5-triazine-2,4-diamine oxalate
• AKOS001476189
• C11H11N5O4
• 1177321-91-3
• N2-Phenyl-1,3,5-triazine-2,4-diamine oxalate
• N2-Phenyl-1,3,5-triazine-2,4-diamineoxalate
• oxalic acid;2-N-phenyl-1,3,5-triazine-2,4-diamine
• SB73535

• Inchi： 1S/C9H9N5.C2H2O4/c10-8-11-6-12-9(14-8)13-7-4-2-1-3-5-7;3-1(4)2(5)6/h1-6H,(H3,10,11,12,13,14);(H,3,4)(H,5,6)
• InChI Key： UAZQBSGKVGJWEK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(C1N=CN=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 277.08110385Da
• Monoisotopic Mass: 277.08110385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

N-Phenyl-1,3,5-triazine-2,4-diamine oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Phenyl-1,3,5-triazine-2,4-diamine oxalate

Research Brief on N-Phenyl-1,3,5-triazine-2,4-diamine oxalate (CAS: 1177321-91-3): Recent Advances and Applications

N-Phenyl-1,3,5-triazine-2,4-diamine oxalate (CAS: 1177321-91-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its triazine core and phenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, its pharmacokinetic properties, and its efficacy in targeting specific disease pathways. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, therapeutic potential, and future research directions.

The compound's structural features, including the triazine ring and oxalate salt formation, contribute to its stability and bioavailability. Researchers have explored its interactions with biological targets, particularly in the context of cancer therapy. A recent study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study demonstrated that N-Phenyl-1,3,5-triazine-2,4-diamine oxalate effectively inhibits CDK2 and CDK4, leading to cell cycle arrest in cancer cells. These findings suggest its potential as a novel anticancer agent, particularly for tumors with dysregulated cell cycle pathways.

In addition to its anticancer properties, N-Phenyl-1,3,5-triazine-2,4-diamine oxalate has been investigated for its role in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience reported its ability to modulate tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it a promising candidate for further development in this area. The study utilized in vitro and in vivo models to validate its efficacy, paving the way for future clinical trials.

Another area of interest is the compound's application in infectious diseases. Recent research has explored its potential as an antiviral agent, particularly against RNA viruses. A preprint article on bioRxiv detailed its inhibitory effects on viral replication enzymes, suggesting a broad-spectrum antiviral mechanism. While these findings are preliminary, they highlight the versatility of N-Phenyl-1,3,5-triazine-2,4-diamine oxalate and its potential to address unmet medical needs in virology.

Despite these promising results, challenges remain in the development of N-Phenyl-1,3,5-triazine-2,4-diamine oxalate as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and formulation studies. Recent advances in drug delivery systems, including nanoparticle-based carriers, may offer solutions to these challenges. A 2022 review in Advanced Drug Delivery Reviews discussed the potential of nanotechnology to enhance the delivery and efficacy of small-molecule inhibitors like N-Phenyl-1,3,5-triazine-2,4-diamine oxalate.

In conclusion, N-Phenyl-1,3,5-triazine-2,4-diamine oxalate (CAS: 1177321-91-3) represents a multifaceted compound with significant therapeutic potential across various disease areas. Its ability to target key biological pathways, combined with its favorable pharmacokinetic properties, makes it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological profile, exploring combination therapies, and advancing it into clinical trials. The continued investigation of this compound may yield groundbreaking treatments for cancer, neurodegenerative diseases, and viral infections, underscoring its importance in the field of chemical biology and medicine.